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Compound of Interest

Compound Name: AZ683

Cat. No.: B1663804 Get Quote

For Researchers, Scientists, and Drug Development Professionals

This document provides immediate, essential safety and logistical information for the handling

and disposal of AZ683, a potent and selective 3-amido-4-anilinoquinoline CSF1R inhibitor.

Given that a specific Safety Data Sheet (SDS) for AZ683 is not readily available in public

domains, the following guidance is based on general safety protocols for handling potent,

biologically active research compounds.

Chemical and Physical Properties
A summary of the known quantitative data for AZ683 is presented below for easy reference.

Property Value

Chemical Name
4-[(2,4-Difluorophenyl)amino]-7-ethoxy-6-(4-

methyl-1-piperazinyl)-3-qinolinecarboxamide

CAS Number 953798-95-3

Molecular Formula C23H25F2N5O2

Molecular Weight 441.47 g/mol

Solubility Soluble in DMSO
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Personal Protective Equipment (PPE)
Due to the potent biological activity of AZ683 as a CSF1R inhibitor, stringent adherence to PPE

protocols is mandatory to prevent accidental exposure.

PPE Category Specific Requirements

Hand Protection

Chemical-resistant gloves (e.g., nitrile) should

be worn at all times. Double-gloving is

recommended, especially when handling stock

solutions or performing tasks with a higher risk

of splashing.

Eye Protection

Safety glasses with side shields are the

minimum requirement. For procedures with a

splash hazard, chemical safety goggles or a full-

face shield must be used.

Skin and Body Protection

A laboratory coat is required. For handling larger

quantities or when there is a significant risk of

contamination, a disposable gown or apron over

the lab coat is recommended.

Respiratory Protection

For handling the solid compound or when

generating aerosols, a NIOSH-approved

respirator with an appropriate particulate filter

(e.g., N95, P100) is necessary. All work with the

solid form should be conducted in a certified

chemical fume hood.

Operational Plan: Safe Handling Workflow
The following workflow outlines the procedural steps for the safe handling of AZ683 in a

laboratory setting.
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Preparation

Handling (in Fume Hood)

Cleanup and Disposal

Designate Handling Area

Gather Required PPE

Review Safety Information (if available)

Weigh Solid Compound

Dissolve in Solvent

Aliquot and Store

Decontaminate Work Surfaces

Dispose of Contaminated PPE

Dispose of Chemical Waste

Click to download full resolution via product page

Caption: Workflow for the safe handling of potent compounds like AZ683.
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Disposal Plan
Proper disposal of AZ683 and associated waste is critical to prevent environmental

contamination and accidental exposure.

Chemical Waste: All solutions and solid waste containing AZ683 must be collected in a

designated, properly labeled, and sealed hazardous waste container. The container should

be clearly marked as "Hazardous Chemical Waste" and should include the name "AZ683".

Contaminated Materials: All disposable items that have come into contact with AZ683,

including gloves, pipette tips, and paper towels, must be disposed of as hazardous chemical

waste.

Disposal Route: Follow your institution's specific guidelines for the disposal of hazardous

chemical waste. Do not dispose of AZ683 down the drain or in the regular trash.

Mechanism of Action: CSF1R Inhibition
AZ683 functions as a potent inhibitor of the Colony-Stimulating Factor 1 Receptor (CSF1R), a

receptor tyrosine kinase. The simplified signaling pathway below illustrates this mechanism.
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Caption: Simplified signaling pathway of CSF1R and its inhibition by AZ683.

Disclaimer: The information provided in this document is intended for trained laboratory

personnel and is based on general safety principles for handling potent research chemicals. It

is not a substitute for a formal Safety Data Sheet. Researchers are strongly encouraged to

consult with their institution's Environmental Health and Safety (EHS) department for specific

guidance on the handling and disposal of this compound.

To cite this document: BenchChem. [Essential Safety and Handling Guidelines for AZ683].
BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b1663804#personal-protective-equipment-for-
handling-az683]

Disclaimer & Data Validity:
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The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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